Cas no 129027-64-1 (1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 129027-64-1
• MF: C₆H₉N₃O
• MW: 139.155160665512
• MDL: MFCD21715231
• CID: 4586476
• PubChem ID: 14872467
• Update Time: 2024-03-01

1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

• MDL： MFCD21715231
• Inchi： 1S/C6H9N3O/c1-5(2)9-3-6(4-10)7-8-9/h3-5H,1-2H3
• InChI Key： KFEIXQJTNLBBLR-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C(C=O)N=N1

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes